Cas no 100849-37-4 (Aniline-13C6)
Aniline-13C6 structure
Product Name:Aniline-13C6
CAS No:100849-37-4
MF:C6H7N
MW:99.0824100971222
CID:124257
Update Time:2025-04-18
Aniline-13C6 Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine-1,2,3,4,5,6-13C6
- ANILINE (13C6)
- ANILINE, [13C6]
- Aniline-13C6
-
- Inchi: 1S/C6H7N/c7-6-4-2-1-3-5-6/h1-5H,7H2/i1+1,2+1,3+1,4+1,5+1,6+1
- InChI Key: PAYRUJLWNCNPSJ-IDEBNGHGSA-N
- SMILES: N[13C]1[13CH]=[13CH][13CH]=[13CH][13CH]=1
Computed Properties
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 46.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: liquid
- Density: 1.087 g/mL at 25 °C
- Melting Point: −6 °C(lit.)
- Boiling Point: 184 °C(lit.)
- Flash Point: 158 °F
- Refractive Index: n20/D 1.586(lit.)
- Solubility: Not determined
Aniline-13C6 Security Information
- Hazardous Material transportation number:UN 1547 6.1/PG 2
- WGK Germany:3
- Hazard Category Code: 20/21/22-40-48/23/24/25-50-68-43-41-23/24/25
- Safety Instruction: 28-36/37-45-61-63-46-36/37/39-27-26
-
Hazardous Material Identification:
Aniline-13C6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 485497-250MG |
Aniline-13C6 |
100849-37-4 | 250mg |
¥8380.29 | 2023-12-05 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 485497-5G |
Aniline-13C6 |
100849-37-4 | 5g |
¥34315.6 | 2023-12-05 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03038-250mg |
Aniline |
100849-37-4 | 99% (CP) | 250mg |
¥10678.0 | 2024-07-19 | |
| TRC | A662478-25mg |
Aniline-13C6 |
100849-37-4 | 25mg |
$ 176.00 | 2023-04-19 | ||
| TRC | A662478-250mg |
Aniline-13C6 |
100849-37-4 | 250mg |
$ 1367.00 | 2023-04-19 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A874601-5mg |
Aniline-13C6 |
100849-37-4 | 99 atom % 13C | 5mg |
¥438.00 | 2022-09-03 | |
| A2B Chem LLC | AA03713-100mg |
Benzenamine-1,2,3,4,5,6-13C6 |
100849-37-4 | ≥98% | 100mg |
$181.00 | 2024-04-20 | |
| A2B Chem LLC | AA03713-250mg |
Benzenamine-1,2,3,4,5,6-13C6 |
100849-37-4 | ≥98% | 250mg |
$430.00 | 2024-04-20 | |
| A2B Chem LLC | AA03713-500mg |
Benzenamine-1,2,3,4,5,6-13C6 |
100849-37-4 | ≥98% | 500mg |
$721.00 | 2024-04-20 | |
| A2B Chem LLC | AA03713-1g |
Benzenamine-1,2,3,4,5,6-13C6 |
100849-37-4 | ≥98% | 1g |
$1081.00 | 2024-04-20 |
Aniline-13C6 Related Literature
-
Josh Smith,Stefan Mittermayr,Csaba Váradi,Jonathan Bones Analyst 2017 142 700
-
Nicolas A. Stewart,Shama C. Buch,Thomas P. Conrads,Robert A. Branch Analyst 2011 136 605
-
Cédric Przybylski,Véronique Bonnet,Romain R. Vivès Chem. Commun. 2019 55 4182
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4. The synthesis of folic acid, multiply labelled with stable isotopes, for bio-availability studies in human nutritionPeter Maunder,Paul M. Finglas,Anthony I. Mallet,Fred A. Mellon,M. Aaqib Razzaque,Brian Ridge,Liisa Vahteristo,Cornelia Witth?ft J. Chem. Soc. Perkin Trans. 1 1999 1311
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